Inosine-5'-triphosphate trisodium salt Inosine-5'-triphosphate trisodium salt Inosine 5'-triphosphate (ITP) is a nucleoside triphosphate that functions as an alternative substrate for ATPases and GTPases. It has been used to study activation and binding kinetics of nucleoside interaction with various ATPases and GTPases.

Brand Name: Vulcanchem
CAS No.: 35908-31-7
VCID: VC0120335
InChI: InChI=1S/C10H15N4O14P3.3Na/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20);;;/q;3*+1/p-3
SMILES: C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+]
Molecular Formula: C10H12N4Na3O14P3
Molecular Weight: 574.11 g/mol

Inosine-5'-triphosphate trisodium salt

CAS No.: 35908-31-7

Cat. No.: VC0120335

Molecular Formula: C10H12N4Na3O14P3

Molecular Weight: 574.11 g/mol

* For research use only. Not for human or veterinary use.

Inosine-5'-triphosphate trisodium salt - 35908-31-7

Specification

Description Inosine 5'-triphosphate (ITP) is a nucleoside triphosphate that functions as an alternative substrate for ATPases and GTPases. It has been used to study activation and binding kinetics of nucleoside interaction with various ATPases and GTPases.

CAS No. 35908-31-7
Molecular Formula C10H12N4Na3O14P3
Molecular Weight 574.11 g/mol
IUPAC Name trisodium;[[[3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
Standard InChI InChI=1S/C10H15N4O14P3.3Na/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20);;;/q;3*+1/p-3
Standard InChI Key QRGLCGLOQVQVCS-UHFFFAOYSA-K
Isomeric SMILES C1=NC2=C(C(=O)N1)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+]
SMILES C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+]
Canonical SMILES C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator